Cas no 1823-63-8 (2,2,2-Trifluoro-1-(4-hydroxyphenyl)ethanone)

• Product Name: 2,2,2-Trifluoro-1-(4-hydroxyphenyl)ethanone
• CAS No: 1823-63-8
• MF: C₈H₅F₃O₂
• MW: 190.119313001633
• MDL: MFCD09832168
• CID: 98555
• PubChem ID: 11446818
• Update Time: 2025-06-26

2,2,2-Trifluoro-1-(4-hydroxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(4-hydroxyphenyl)ethanone
• Ethanone, 2,2,2-trifluoro-1-(4-hydroxyphenyl)-
• 2,2,2-Trifluor-4'-hydroxy-acetophenon
• 2,2,2-Trifluoro-4’-hydroxyacetophenone
• 2,2,2-trifluoro-4'-hydroxyacetophenone
• 4'-hydroxy-2,2,2-trifluoroacetophenone
• 4-Trifluoracetyl-phenol
• 4-trifluoroacetylphenol
• p-Trifluoracetylphenol
• 4-(Trifluoroacetyl)phenol
• 2,2,2-TRIFLUORO-1-(4-HYDROXY-PHENYL)-ETHANONE
• 2,2,2-TRIFLUORO-1-(4-HYDROXYPHENYL)ETHAN-1-ONE
• HANSA DU934
• IFNQIRKICGIWKF-UHFFFAOYSA-N
• FCH873767
• CM11216
• LS10572
• AS05270
• XF10063
• 4- Chloro- ?- Methoxyaniline
• PC40
• DTXSID60466108
• AMY28577
• SY028933
• FT-0645943
• A856778
• AS-33006
• SB34533
• SCHEMBL2174033
• CS-0130348
• MFCD09832168
• 2,2,2-Trifluoro-4 inverted exclamation mark -hydroxyacetophenone
• 1823-63-8
• AKOS006328734
• DB-010876

• MDL： MFCD09832168
• Inchi： 1S/C8H5F3O2/c9-8(10,11)7(13)5-1-3-6(12)4-2-5/h1-4,12H
• InChI Key： IFNQIRKICGIWKF-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)O)=O)(F)F

Computed Properties

• Exact Mass: 190.02400
• Monoisotopic Mass: 190.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.400±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 114 ºC
• Boiling Point: 261.9±35.0 ºC (760 Torr),
• Flash Point: 112.2±25.9 ºC,
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• PSA: 37.30000
• LogP: 2.13720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,2,2-Trifluoro-1-(4-hydroxyphenyl)ethanone

Introduction to 2,2,2-Trifluoro-1-(4-hydroxyphenyl)ethanone (CAS No. 1823-63-8)

The compound 2,2,2-Trifluoro-1-(4-hydroxyphenyl)ethanone, also known by its CAS registry number CAS No. 1823-63-8, is a significant organic compound with a wide range of applications in various fields. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and material science.

Recent studies have highlighted the importance of fluorinated aromatic ketones like this compound in drug discovery. The presence of the trifluoromethyl group (-CF3) imparts unique electronic and steric properties, making it a valuable component in designing bioactive molecules. Researchers have explored its role as a potential kinase inhibitor, which could be pivotal in treating various diseases including cancer.

The synthesis of 2,2,2-Trifluoro-1-(4-hydroxyphenyl)ethanone involves a multi-step process that typically includes the fluorination of aromatic rings and subsequent ketone formation. Recent advancements in fluorination techniques have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products.

In terms of physical properties, this compound exhibits good solubility in organic solvents and moderate stability under standard conditions. Its melting point and boiling point are critical parameters that influence its application in various industrial processes. Recent thermodynamic studies have provided deeper insights into its phase behavior at different temperatures.

The biological activity of CAS No. 1823-63-8 has been extensively studied in vitro and in vivo models. It has shown promising results as an anti-inflammatory agent and a potential candidate for treating neurodegenerative diseases due to its ability to modulate specific cellular pathways.

One of the most exciting developments involving this compound is its use in designing advanced materials for energy storage applications. Researchers have explored its role as a precursor for synthesizing novel polymers with high thermal stability and conductivity.

In conclusion, the compound 2,2,2-Trifluoro-1-(4-hydroxyphenyl)ethanone (CAS No. 1823-63-8) continues to be a subject of intense research due to its versatile properties and potential applications across multiple disciplines.